Cas no 2172501-14-1 (6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 2172501-14-1
• MF: C₁₄H₁₇N₃
• MW: 227.304882764816
• CID: 6358332
• PubChem ID: 165501692
• Update Time: 2025-10-23

6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline
• 2172501-14-1
• EN300-1476759

• Inchi： 1S/C14H17N3/c1-2-17-10-14(9-16-17)11-3-4-13-8-15-6-5-12(13)7-11/h3-4,7,9-10,15H,2,5-6,8H2,1H3
• InChI Key： SWKHHZDNQDQPSB-UHFFFAOYSA-N
• SMILES： N1CC2C=CC(C3C=NN(CC)C=3)=CC=2CC1

Computed Properties

• Exact Mass: 227.142247555g/mol
• Monoisotopic Mass: 227.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline

Comprehensive Guide to 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2172501-14-1): Properties, Applications, and Market Insights

6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2172501-14-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines the structural features of a tetrahydroisoquinoline core with an ethyl-substituted pyrazole moiety, making it a versatile scaffold for drug discovery and material science applications. With the increasing demand for novel bioactive compounds, researchers are actively exploring the potential of this unique chemical entity.

The molecular structure of 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline features a fused bicyclic system with nitrogen-containing heterocycles, which contributes to its diverse biological activities. Recent studies have highlighted its potential as a key intermediate in the synthesis of central nervous system (CNS) targeting drugs, particularly those addressing neurological disorders that are currently trending in medical research. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for blood-brain barrier penetration studies.

In pharmaceutical applications, 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline derivatives are being investigated for their potential as dopamine receptor modulators and serotonin reuptake inhibitors. These properties align with current research trends in mental health therapeutics, especially for conditions like depression and Parkinson's disease. The compound's structural flexibility allows for various modifications, enabling medicinal chemists to fine-tune its pharmacological profile for specific therapeutic targets.

From a synthetic chemistry perspective, the preparation of 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS 2172501-14-1) typically involves multi-step organic transformations. Modern synthetic approaches emphasize green chemistry principles and atom economy, reflecting the growing importance of sustainable practices in chemical manufacturing. Researchers are particularly interested in developing catalytic methods for its synthesis that minimize waste generation and energy consumption.

The agrochemical industry has also shown interest in 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline derivatives due to their potential as plant growth regulators and pest control agents. With the global push toward more sustainable agricultural practices, compounds with this structural motif are being evaluated for their environmental persistence and target specificity. Recent patent literature suggests applications in developing next-generation crop protection products with reduced ecological impact.

Analytical characterization of 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline typically employs advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are crucial for quality control in both research and potential industrial-scale production. The compound's purity profile is particularly important given its potential pharmaceutical applications, where even trace impurities could significantly impact biological activity.

Market analysis indicates growing demand for 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS 2172501-14-1) among contract research organizations and academic institutions. The compound's price and availability fluctuate based on raw material costs and synthesis complexity. Current market trends show increased interest from biotechnology companies specializing in neurodegenerative disease research and precision medicine applications.

Storage and handling recommendations for 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline emphasize protection from moisture and oxidation. Standard laboratory practices suggest storage under inert atmosphere at controlled temperatures to maintain stability. These precautions are particularly important for researchers working with this compound over extended periods or in different climatic conditions.

Future research directions for 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline derivatives include exploration of their photophysical properties for material science applications and further optimization of their pharmacokinetic profiles for drug development. The compound's unique structural features continue to inspire novel synthetic methodologies and biological evaluations across multiple disciplines.

In conclusion, 6-(1-ethyl-1H-pyrazol-4-yl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 2172501-14-1) represents an important building block in modern chemical research with diverse applications ranging from pharmaceuticals to agrochemicals. Its structural complexity and functional group versatility make it a valuable tool for scientists addressing some of today's most pressing challenges in health and sustainability. As research progresses, we anticipate seeing more innovative applications emerging for this fascinating molecular scaffold.